N-(4-ethoxyphenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(4-ethoxyphenyl)-4-pyridin-4-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H15N3OS/c1-2-20-14-5-3-13(4-6-14)18-16-19-15(11-21-16)12-7-9-17-10-8-12/h3-11H,2H2,1H3,(H,18,19)
• InChI Key: PXRANWQYXWUEFZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=NC(=CS2)C3=CC=NC=C3
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

N-(4-ethoxyphenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine, also known as EPTAZ, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. EPTAZ is a thiazole derivative that has been shown to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. In

Scientific Research Applications

Synthesis and Biological Activity

• The synthesis of thiazoles and their derivatives, including compounds structurally related to N-(4-ethoxyphenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine, demonstrates significant antimicrobial activities. These compounds have been explored for their potential use in combating various bacterial and fungal pathogens (Wardkhan et al., 2008).
• Research into the reactivity of similar thiazole compounds with different chemical reagents has led to the development of novel compounds with antimicrobial properties (Mohareb et al., 2002).
• A study on the synthesis of N-(pyridin-2-yl)benzo[d]thiazol-2-amines via hypervalent iodine-promoted regioselective oxidative C–H functionalization highlights a metal-free approach to creating biologically potent molecules (Mariappan et al., 2016).

Material Science Applications

• The efficiency enhancement of bulk heterojunction photovoltaic cells through the incorporation of alcohol-soluble conjugated polymer interlayers, including related compounds, showcases the potential of thiazole derivatives in improving renewable energy technologies (Chen et al., 2012).

Chemical Properties and Reactivity

• The existence of dynamic tautomerism and divalent N(I) character in compounds like N‐(Pyridin‐2‐yl)thiazol‐2‐amine, which share core similarities with the compound , has been explored to understand their electron distribution, tautomeric preferences, and protonation energy, contributing significantly to the field of computational chemistry (Bhatia et al., 2013).